Thiazolo[4,5-c]pyridin-2-amine, N,N-dimethyl-

• IUPAC Name: N,N-dimethyl-[1,3]thiazolo[4,5-c]pyridin-2-amine
• InChI: InChI=1S/C8H9N3S/c1-11(2)8-10-6-5-9-4-3-7(6)12-8/h3-5H,1-2H3
• InChI Key: MOCBSJULVGCERX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(S1)C=CN=C2
• Molecular Formula: C8H9N3S
• Molecular Weight: 179.24 g/mol

Description

Thiazolo[4,5-c]pyridin-2-amine, N,N-dimethyl- is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Compounds and Optical Sensors

Thiazolo[4,5-c]pyridin-2-amine, N,N-dimethyl- and its derivatives play a significant role in the domain of organic chemistry, especially in the development of heterocyclic compounds. These compounds are extensively utilized as recognition units in the synthesis of optical sensors due to their biological and medicinal applications. The ability of pyrimidine derivatives, closely related to thiazolopyridines, to act as exquisite sensing materials alongside a range of biological functions is noteworthy. They have been applied in creating sensors that exhibit both coordination and hydrogen bond formation capabilities, making them excellent candidates for sensing probes (Jindal & Kaur, 2021).

Biological and Pharmacological Properties

The unique structural features of thiazolopyridines, including thiazolo[4,5-c]pyridin-2-amine, N,N-dimethyl-, contribute to their diverse biological effects. These compounds are known for their analgesic, anti-inflammatory, antimicrobial, antioxidant, and antifungal activities. Furthermore, they demonstrate significant antidiabetic, antibacterial, anti-tuberculosis actions, and potential in treating sexual dysfunction. Their inhibition of integrally linked kinase suggests a role in managing hyperproliferative disorders. Notably, derivatives containing the α-amino phosphonate residue at the 2 position of the basic heterocycle have shown remarkable anticancer effects, highlighting their potential in directed synthesis of new physiologically active substances (Chaban, 2015).

Chemical and Synthetic Applications

Thiazolopyridines, including thiazolo[4,5-c]pyridin-2-amine, N,N-dimethyl-, serve as essential scaffolds in synthetic chemistry, facilitating the development of novel compounds with potential biological activities. Their versatility in synthesis methodologies, such as annelation of thiazolidine or thiazole cycle to the pyridine ring, underscores their utility in the chemical industry. The exploration of solid media carriers and domino reactions for synthesizing thiazolopyridines points to ongoing innovation in creating compounds with enhanced pharmacological properties (Chaban, 2015).